Cas no 180253-66-1 (3-(Boc-amine)-4-picoline)

• Product Name: 3-(Boc-amine)-4-picoline
• CAS No: 180253-66-1
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD07776941
• CID: 175666
• PubChem ID: 11063649
• Update Time: 2025-04-19

3-(Boc-amine)-4-picoline Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-methylpyridin-3-yl)carbamate
• 3-(Boc-amine)-4-picoline
• 3-(BOC-AMINO)-4-PICOLINE
• Carbamic acid,N-(4-methyl-3-pyridinyl)-, 1,1-dimethylethyl ester
• tert-butyl 4-methylpyridin-3-ylcarbamate
• tert-butyl N-(4-methylpyridin-3-yl)carbamate
• (4-methyl-pyridin-3-yl)-carbamic acid tert-butyl ester
• 3-(tert.-butyloxycarbonylamino)-4-methyl-pyridine
• 3-t-butoxycarbonylamino-4-methylpyridine
• tert-butyl 4-methyl-3-pyridinylcarbamate
• 3-(Boc-Amine)-4-Picoline(WX619168)
• Carbamic acid, (4-methyl-3-pyridinyl)-, 1,1-dimethylethyl ester (9CI)
• AB8788
• J-524716
• FT-0767393
• 180253-66-1
• CS-0046936
• A849987
• 3-(t-butoxycarbonylamino)-4-methylpyridine
• tert-Butyl(4-methylpyridin-3-yl)carbamate
• DTXSID50453860
• SY125765
• 3-tert-Butoxycarbonylamino-4-methylpyridine
• MFCD07776941
• AS-71879
• DIHCQPPXAIYZOO-UHFFFAOYSA-N
• SCHEMBL555073
• N-Boc-4-methylpyridin-3-amine
• Carbamic acid, N-(4-methyl-3-pyridinyl)-, 1,1-dimethylethyl ester
• AKOS014476466
• AM805961
• DB-065313
• 3-(Boc-amino)-4-methylpyridine

• MDL： MFCD07776941
• Inchi： 1S/C11H16N2O2/c1-8-5-6-12-7-9(8)13-10(14)15-11(2,3)4/h5-7H,1-4H3,(H,13,14)
• InChI Key： DIHCQPPXAIYZOO-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NC=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 208.12100
• Monoisotopic Mass: 223.144653
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 1.8

Experimental Properties

• Density: 1.108±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 270.4±28.0 ºC (760 Torr),
• Flash Point: 117.3±24.0 ºC,
• Solubility: Slightly soluble (2.5 g/l) (25 º C),
• PSA: 51.22000
• LogP: 2.81000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines